6-thiopurines

Thiopurines, represented by 6-mercaptopurine (6-MP), are a class of purine analogs used primarily in the treatment of certain cancers and autoimmune diseases. These compounds exert their effects through several mechanisms including inhibition of DNA synthesis and immunosuppression. In cancer therapy, thiopurines are particularly effective against leukemias, especially acute lymphoblastic leukemia (ALL). Their mechanism of action involves the conversion to 6-thioguanine nucleotides within cells, which can interfere with purine metabolism and DNA replication. Additionally, these agents suppress immune responses by inhibiting T-cell activation and proliferation. Adverse effects are common due to their toxicity towards rapidly dividing cells, leading to gastrointestinal issues, bone marrow suppression, and liver dysfunction. Due to their narrow therapeutic index, careful dosing and monitoring are essential for optimal patient outcomes.
6-thiopurines
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